Cas no 494800-67-8 (1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-, methyl ester
• CAS No: 494800-67-8
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 1521855
• PubChem ID: 76852348
• Update Time: 2025-04-21

1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(4-bromophenyl)-, methyl ester
• 1h-pyrazole-3-carboxylic acid,1-(4-bromophenyl)-,methyl ester
• 494800-67-8

• Inchi： 1S/C11H9BrN2O2/c1-16-11(15)10-6-7-14(13-10)9-4-2-8(12)3-5-9/h2-7H,1H3
• InChI Key： QZPZRKSVZNEDJJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=CC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 279.98477
• Monoisotopic Mass: 279.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12